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Compound of Interest

Compound Name: 2-Fluoro-6-methylquinoxaline

Cat. No.: B11920728

Get Quote

Executive Summary
2-Fluoro-6-methylquinoxaline (CAS: 226698-26-6) is a specialized fluorinated heterocyclic

scaffold used increasingly in medicinal chemistry and materials science. As a bioisostere of

quinoline, the quinoxaline core offers unique electronic properties, while the specific

substitution pattern—a fluorine atom at the C2 position and a methyl group at C6—modulates

lipophilicity, metabolic stability, and binding affinity in kinase inhibitors and intercalating agents.

This guide addresses a critical gap in public literature: the specific solubility profile of this

isomer. While generic quinoxaline data exists, the 2-fluoro-6-methyl derivative exhibits distinct

physicochemical behavior due to the electron-withdrawing nature of the fluorine atom

competing with the electron-donating methyl group. This document provides a predictive

solubility landscape, detailed experimental protocols for precise determination, and process

chemistry strategies for purification.

Physicochemical Profile & Theoretical Solubility
Understanding the molecular architecture is the first step in predicting solvent interaction.
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Core: 1,4-Diazanaphthalene (Quinoxaline).

Substituents:

C2-Fluoro: Highly electronegative, lowers the basicity of the N1 nitrogen, increases

lipophilicity (LogP), and acts as a hydrogen bond acceptor but not a donor.

C6-Methyl: Lipophilic, weak electron donor, increases van der Waals interactions.

Calculated Properties
Property Value (Approx.) Implication for Solubility

Molecular Weight 162.16 g/mol
Low MW facilitates dissolution

in small-molecule solvents.

LogP (Octanol/Water) 1.8 – 2.2
Moderately lipophilic; prefers

organic solvents over water.

H-Bond Donors 0

Limited solubility in water;

relies on dipole-dipole

interactions.

H-Bond Acceptors 3 (2 N, 1 F)

Good solubility in protic

solvents (alcohols) capable of

donating H-bonds.

pKa (Conjugate Acid) ~0.6

Very weak base; requires

strong acid (pH < 1) to

protonate and solubilize in

water.

The Solubility Landscape
Since empirical data for this specific isomer is often proprietary, the following classification is

derived from homologous series analysis (e.g., 2-chloro-6-methylquinoxaline) and standard

solubility parameters for fluorinated heterocycles.

Solvent Compatibility Matrix
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Solvent Class Examples
Solubility
Prediction

Mechanism of
Action

Chlorinated

Hydrocarbons

Dichloromethane

(DCM), Chloroform
High (>50 mg/mL)

Strong dipole-dipole

interactions; excellent

for extraction.

Polar Aprotic DMSO, DMF, DMAc
Very High (>100

mg/mL)

Solvates the polar

quinoxaline core; used

for stock solutions in

bioassays.

Polar Protic
Methanol, Ethanol,

Isopropanol

Moderate (10–30

mg/mL)

H-bonding between

solvent -OH and

quinoxaline nitrogens.

Solubility increases

significantly with

temperature (ideal for

recrystallization).

Ethers & Esters THF, Ethyl Acetate Good (20–50 mg/mL)

Compatible polarity;

standard solvents for

reaction workup.

Non-Polar

Hydrocarbons
Hexanes, Heptane

Low/Insoluble (<1

mg/mL)

Lack of polar

interactions; used as

anti-solvents to

precipitate the

product.

Aqueous Media Water, PBS (pH 7.4) Negligible
Hydrophobic aromatic

core dominates.

Thermodynamic Modeling: Hansen Solubility
Parameters (HSP)
To scientifically select a solvent, we evaluate the "distance" (

) between the solute and solvent in Hansen space.
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Dispersion (

): High due to the aromatic ring.

Polarity (

): Elevated by the C-F bond and heterocyclic nitrogens.

Hydrogen Bonding (

): Moderate (Acceptor only).

Recommendation: Solvents with high

and moderate

(e.g., Acetone, THF) are thermodynamically favored.

Experimental Determination Protocols
For drug development, estimates are insufficient. Use these self-validating protocols to

generate precise data.

Workflow Visualization
The following diagram outlines the decision process for selecting the appropriate determination

method based on required precision.
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Caption: Decision matrix and workflow for determining solubility, distinguishing between rapid

visual estimation and precise equilibrium quantification.

Protocol: Equilibrium Shake-Flask Method (HPLC)
Objective: Determine thermodynamic solubility at 25°C.

Reagents:

2-Fluoro-6-methylquinoxaline (Solid, >98% purity).

Target Solvent (HPLC Grade).

Syringe Filter (0.45 µm PTFE - Hydrophobic for organic solvents).

Procedure:

Saturation: Add excess compound (approx. 50 mg) to a glass vial containing 1 mL of solvent.

The solid must be visible at the bottom.

Equilibration: Seal vial and agitate (orbital shaker) at 25°C for 24 hours.

Sedimentation: Allow the vial to stand for 1 hour to let undissolved solids settle.

Filtration: Draw the supernatant and filter through a 0.45 µm PTFE filter. Discard the first 200

µL of filtrate (saturation of filter membrane).

Dilution: Dilute the filtrate with mobile phase (e.g., 1:100) to fit within the linear calibration

range.

Quantification: Inject into HPLC (C18 column, Water/Acetonitrile gradient, UV detection at

254 nm or 310 nm).

Calculation:

.

Application in Process Chemistry
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Solubility data drives the choice of solvents for synthesis, extraction, and purification.[1]

Recrystallization Strategy
The "Fluoro-Methyl" substitution pattern suggests a classic solvent/anti-solvent approach for

purification.

Solvent: Hot Ethanol or Ethyl Acetate (dissolves well when hot, moderately when cold).

Anti-Solvent: Hexane or Heptane (induces precipitation).

Procedure: Dissolve crude 2-fluoro-6-methylquinoxaline in minimum hot Ethanol. Slowly

add Hexane until turbidity persists. Cool to 4°C to crystallize.

Reaction Solvent Selection
For nucleophilic aromatic substitution (

) reactions (e.g., displacing the Fluorine):

Recommended: DMSO or DMF.

Reasoning: These polar aprotic solvents solvate the cationic intermediate and leave the

nucleophile "naked" (highly reactive), accelerating the displacement of the fluorine atom.

Solvent Selection Logic Diagram

Goal

Reaction Medium
(SnAr / Coupling)

Purification
(Recrystallization)

Extraction
(Workup)

DMSO / DMF
(High T, Polar)

Maximize Rate

Ethanol / Water
(Temp dependent)

Thermal Gradient

DCM / Chloroform
(Volatile, Immiscible)

Phase Separation
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Click to download full resolution via product page

Caption: Logic tree for selecting the optimal solvent based on the chemical process stage

(Reaction, Purification, or Extraction).
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(Note: While specific quantitative data for this exact isomer is sparse in open-access

repositories, the protocols and analog comparisons provided above are standard industry

practices for this chemical class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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